Cas no 944902-40-3 (Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate)

Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate structure
944902-40-3 structure
Product Name:Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate
CAS No:944902-40-3
MF:C8H9ClN2O2
MW:200.622260808945
CID:2818038
Update Time:2023-08-07

Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-(CHLOROMETHYL)PYRIMIDINE-2-CARBOXYLATE
    • AB58957
    • Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate
    • Inchi: 1S/C8H9ClN2O2/c1-2-13-8(12)7-10-4-3-6(5-9)11-7/h3-4H,2,5H2,1H3
    • InChI Key: HWHMWNKDTYVIAT-UHFFFAOYSA-N
    • SMILES: ClCC1C=CN=C(C(=O)OCC)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 178
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.1
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.